Cas no 23464-98-4 (3-(5-Phenyl-1,3,4-oxadiazol-2-yl)propanoic Acid)

3-(5-Phenyl-1,3,4-oxadiazol-2-yl)propanoic Acid structure
23464-98-4 structure
Product Name:3-(5-Phenyl-1,3,4-oxadiazol-2-yl)propanoic Acid
CAS No:23464-98-4
MF:C11H10N2O3
MW:218.20870256424
MDL:MFCD01244502
CID:272639
PubChem ID:24884636
Update Time:2025-04-19

3-(5-Phenyl-1,3,4-oxadiazol-2-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole-2-propanoicacid, 5-phenyl-
    • 3-(5-Phenyl-[1,3,4]oxadiazol-2-yl)-propionic acid
    • 3-(5-Phenyl-1,3,4-Oxadiazol-2-yl)Propanoic Acid
    • 3-(2-Phenyl-1.3.4-oxdiazolyl-(5))-propionsaeure
    • 5-phenyl-1,3,4-oxadiazole-2-propionic acid
    • BB_SC-5333
    • Z99599744
    • DTXSID60427850
    • MFCD01244502
    • SCHEMBL561946
    • 23464-98-4
    • HMS1744C22
    • J-015119
    • 3-(5-PHENYL-1,3,4-OXADIAZOL-2-YL)PROPANOICACID
    • AKOS000117788
    • BDBM50530953
    • SR-01000074483-1
    • CS-0234533
    • EN300-14268
    • F94180
    • 1,3,4-Oxadiazole-2-propanoicacid,5-phenyl-
    • BB 0218569
    • 5-Phenyl-1,3,4-oxadiazole-2-propionic acid, 97%
    • CUYMDSTYUZAYFH-UHFFFAOYSA-N
    • TS-00478
    • CHEMBL4442518
    • SR-01000074483
    • HHY
    • SY152118
    • STK632634
    • BBL010832
    • AL-291/11347008
    • 3-(5-Phenyl-1,3,4-oxadiazol-2-yl)propanoic Acid
    • MDL： MFCD01244502
    • Inchi： 1S/C11H10N2O3/c14-10(15)7-6-9-12-13-11(16-9)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,14,15)
    • InChI Key： CUYMDSTYUZAYFH-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=CC=2)=NN=C1CCC(=O)O

Computed Properties

  • Exact Mass: 218.06900
  • Monoisotopic Mass: 218.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.2A^2
  • XLogP3: 1.2

Experimental Properties

  • Melting Point: 139-143 °C
  • Boiling Point: 433.4°Cat760mmHg
  • Flash Point: 215.9°C
  • PSA: 76.22000
  • LogP: 1.75380

3-(5-Phenyl-1,3,4-oxadiazol-2-yl)propanoic Acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT

3-(5-Phenyl-1,3,4-oxadiazol-2-yl)propanoic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(5-Phenyl-1,3,4-oxadiazol-2-yl)propanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Chemenu
CM515354-1g
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Enamine
EN300-14268-0.05g
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Enamine
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Enamine
EN300-14268-0.25g
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 23464-98-4 95%
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 $19.0 2023-02-09
Enamine
EN300-14268-0.5g
3-(5-phenyl-1,3,4-oxadiazol-2-yl)propanoic acid
 23464-98-4 95%
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Enamine
EN300-14268-1.0g
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